Cas no 1803745-68-7 (2-Bromo-3-(2-chloropropanoyl)benzoic acid)

• Product Name: 2-Bromo-3-(2-chloropropanoyl)benzoic acid
• CAS No: 1803745-68-7
• MF: C₁₀H₈BrClO₃
• MW: 291.525721549988
• CID: 4970766
• Update Time: 2025-06-15

2-Bromo-3-(2-chloropropanoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(2-chloropropanoyl)benzoic acid

• Inchi： 1S/C10H8BrClO3/c1-5(12)9(13)6-3-2-4-7(8(6)11)10(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： DRIOSUNQNFAZIV-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C(C(C)Cl)=O

Computed Properties

• Exact Mass: 289.93453 g/mol
• Monoisotopic Mass: 289.93453 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4
• Molecular Weight: 291.52

Additional information on 2-Bromo-3-(2-chloropropanoyl)benzoic acid

Introduction to 2-Bromo-3-(2-chloropropanoyl)benzoic acid (CAS No. 1803745-68-7)

2-Bromo-3-(2-chloropropanoyl)benzoic acid, with the CAS number 1803745-68-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chloropropanoyl group, and a benzoic acid moiety. These functional groups contribute to its diverse chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-Bromo-3-(2-chloropropanoyl)benzoic acid is C₁₀H₇BrClO₃, and its molecular weight is approximately 281.51 g/mol. The compound is typically obtained through multi-step synthetic processes involving the bromination of aromatic compounds and subsequent functional group transformations. Its synthesis can be tailored to produce high-purity material suitable for various applications, including drug discovery and materials science.

In the realm of pharmaceutical research, 2-Bromo-3-(2-chloropropanoyl)benzoic acid has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory drugs, anticancer agents, and other bioactive compounds. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway.

Beyond its pharmaceutical applications, 2-Bromo-3-(2-chloropropanoyl)benzoic acid has also been investigated for its utility in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, a study published in the Journal of Materials Chemistry A demonstrated that this compound can be used as a precursor for the synthesis of conductive polymers with enhanced stability and performance in electronic devices.

The physical properties of 2-Bromo-3-(2-chloropropanoyl)benzoic acid are well-documented. It is a white crystalline solid with a melting point ranging from 145°C to 147°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In terms of safety and handling, while 2-Bromo-3-(2-chloropropanoyl)benzoic acid is not classified as a hazardous material under current regulations, it is important to handle it with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be followed when working with this compound to ensure the well-being of researchers and laboratory personnel.

The environmental impact of 2-Bromo-3-(2-chloropropanoyl)benzoic acid is another area of ongoing research. Studies are being conducted to assess its biodegradability and potential effects on aquatic ecosystems. Preliminary findings suggest that this compound does not pose significant environmental risks when used responsibly and disposed of according to established guidelines.

In conclusion, 2-Bromo-3-(2-chloropropanoyl)benzoic acid (CAS No. 1803745-68-7) is a versatile organic compound with a wide range of applications in pharmaceutical research, materials science, and other fields. Its unique molecular structure and chemical properties make it an important intermediate in the synthesis of advanced materials and bioactive compounds. As research continues to uncover new uses for this compound, it is likely to play an increasingly significant role in scientific advancements across multiple disciplines.